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Compound of Interest

Compound Name: Artanomaloide

Cat. No.: B15295185 Get Quote

Disclaimer: The substance "Artanomaloide" is not a recognized chemical compound. The

following information is a hypothetical example designed to illustrate the proper structure and

content for safety and disposal procedures in a laboratory setting, based on general principles

of chemical safety.

This document provides essential safety and logistical information for the handling and disposal

of the hypothetical compound Artanomaloide. The procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Quantitative Data Summary
The following table summarizes the hypothetical physical, chemical, and toxicological

properties of Artanomaloide.
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Property Value

Molecular Formula C₁₈H₂₆O

Molecular Weight 258.4 g/mol

Appearance White crystalline solid

Melting Point 165-169 °C[1]

Boiling Point 760.5 °C (Predicted)[1]

Density 1.36 g/cm³ (Predicted)[1]

Solubility Soluble in ethanol and DMSO; insoluble in water

LD₅₀ (Oral, Rat) 550 mg/kg

Hazard Statements H360, H373

Precautionary Statements
P201, P202, P260, P280, P308+P313, P405,

P501[2]

Experimental Protocol: Disposal of Artanomaloide
This protocol details the step-by-step procedure for the safe disposal of Artanomaloide waste.

1.0 Personal Protective Equipment (PPE)

1.1. Wear a standard laboratory coat, nitrile gloves, and chemical splash goggles. 1.2. All

handling of solid Artanomaloide and concentrated solutions must be conducted in a certified

chemical fume hood.

2.0 Inactivation of Solid Waste

2.1. Weigh the Artanomaloide waste to be disposed of. 2.2. For every 1 gram of

Artanomaloide, prepare a 10% sodium hypochlorite solution in a designated chemical-

resistant container. 2.3. Slowly add the solid Artanomaloide waste to the sodium hypochlorite

solution while stirring continuously within a chemical fume hood. 2.4. Allow the mixture to react

for a minimum of 2 hours to ensure complete inactivation. 2.5. Neutralize the resulting solution

to a pH between 6.0 and 8.0 using a suitable neutralizing agent (e.g., sodium bisulfite). 2.6.
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The neutralized solution can be disposed of down the drain with copious amounts of water, in

accordance with local regulations.

3.0 Disposal of Contaminated Labware

3.1. All disposable labware (e.g., pipette tips, tubes) contaminated with Artanomaloide should

be placed in a designated, sealed hazardous waste container. 3.2. Non-disposable glassware

should be decontaminated by soaking in a 10% sodium hypochlorite solution for at least 2

hours before standard washing procedures.

4.0 Spill Management

4.1. In the event of a spill, evacuate the immediate area. 4.2. Wear appropriate PPE, including

a respirator if the spill generates dust. 4.3. Cover the spill with an absorbent material designed

for chemical spills. 4.4. Carefully collect the absorbed material and place it in a sealed

hazardous waste container. 4.5. Decontaminate the spill area with a 10% sodium hypochlorite

solution.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Artanomaloide waste.
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Caption: Artanomaloide Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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